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Compound of Interest

Compound Name: 2-Butynal

Cat. No.: B073574 Get Quote

Technical Support Center: 2-Butynal
This center provides guidance for researchers, scientists, and drug development professionals

on effectively managing the volatility of 2-Butynal during experiments to ensure safety,

accuracy, and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is 2-Butynal and why is its volatility a concern?

A1: 2-Butynal (CAS: 1119-19-3), also known as Tetrolaldehyde, is a reactive unsaturated

aldehyde. Its volatility, stemming from a relatively low boiling point and molecular weight,

presents challenges in maintaining accurate concentrations in solutions, which can lead to

variability in experimental results. Evaporation can alter reaction stoichiometry, kinetics, and

overall yield. Furthermore, its vapor is flammable and can be irritating to the respiratory system,

making proper handling crucial for lab safety.[1]

Q2: How should I properly store 2-Butynal to minimize evaporation?

A2: To minimize evaporation and degradation, 2-Butynal should be stored in a cool, dry, well-

ventilated area, away from heat or ignition sources. For long-term storage, refrigeration (2°C to

8°C) is recommended. Use tightly sealed containers, such as amber glass vials with PTFE-

lined caps, to prevent vapor loss and protect from light. Ensure the container size is
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appropriate for the volume of the chemical to minimize headspace, which can reduce

evaporation.

Q3: What are the primary safety hazards associated with 2-Butynal?

A3: 2-Butynal is classified as a flammable liquid and vapor.[1] It can cause skin irritation,

allergic skin reactions, and serious eye damage.[1] Inhalation of its vapors may also cause

respiratory irritation.[1] Always handle this chemical in a well-ventilated fume hood and wear

appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.

Q4: Can I heat a reaction containing 2-Butynal?

A4: Yes, but with specific precautions. When running reactions at elevated temperatures, it is

essential to use a reflux condenser to prevent the volatile 2-Butynal from escaping the reaction

vessel. For reactions requiring temperatures above its boiling point or for prolonged heating, a

sealed-tube apparatus may be necessary. Always ensure the setup is secure and located

within a fume hood.

Q5: How can I accurately prepare and transfer solutions of 2-Butynal?

A5: Work quickly and efficiently to minimize the time containers are open. When preparing

solutions, use cooled solvents if compatible with your experimental design. For transfers, use

gas-tight syringes or positive-displacement pipettes, which are less susceptible to volume

inaccuracies caused by evaporation compared to air-displacement pipettes. Always dispense

the liquid directly into the receiving solution to minimize contact with the air.

Physical and Chemical Properties of 2-Butynal
The volatility of 2-Butynal is directly related to its physical properties. Understanding these

properties is key to managing it effectively in an experimental setting.
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Property Value Source

Molecular Formula C₄H₄O PubChem[1]

Molecular Weight 68.07 g/mol PubChem[1]

Boiling Point 106.55 °C (379.7 K) NIST WebBook[2]

Melting Point -26 °C ChemBK[3]

Hazards Flammable, Skin/Eye Irritant PubChem[1]

Note: A specific vapor pressure at standard temperature is not readily available, but its boiling

point indicates significant volatility.

Troubleshooting Guide
Problem: Inconsistent reaction yields or kinetics.

Possible Cause: Evaporation of 2-Butynal leading to incorrect stoichiometry.

Solution:

Verify Handling Protocol: Ensure all transfers are done swiftly and with appropriate tools

(e.g., gas-tight syringe).

Use a Condenser: If the reaction is heated, even slightly, attach a reflux condenser. For

room temperature reactions that are run for extended periods, consider cooling the

reaction vessel (e.g., in an ice bath) to reduce vapor pressure.

Seal Vessels: Use septa or tightly sealed caps on all vessels containing 2-Butynal or its

reaction mixtures.

Problem: Reagent concentration appears to decrease over time.

Possible Cause: Loss of 2-Butynal due to evaporation from the storage container or a stock

solution.

Solution:
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Check Storage Conditions: Confirm that the primary container is sealed tightly and stored

at a low temperature.

Prepare Fresh Solutions: For sensitive experiments, prepare stock solutions of 2-Butynal
fresh before each use.

Minimize Headspace: If you are using a stock solution over a period of time, consider

aliquoting it into smaller vials to reduce the headspace in the main container after each

use.

Problem: Difficulty in removing solvent without losing the product (if the product is also volatile).

Possible Cause: Co-evaporation of the product with the solvent under reduced pressure.

Solution:

Avoid High Vacuum: Do not use a high-vacuum line for solvent removal.

Careful Rotary Evaporation: Use a rotary evaporator with carefully controlled, reduced

vacuum strength. Keep the bath temperature as low as possible.

Alternative Methods: Consider solvent distillation at atmospheric pressure using a

distillation head if the product is significantly less volatile than the solvent.

Experimental Workflow & Logic Diagrams
To further assist researchers, the following diagrams illustrate key workflows and

troubleshooting logic for experiments involving 2-Butynal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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